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Compound of Interest

Compound Name: Cinoctramide

Cat. No.: B1606319 Get Quote

CAS Number: 28598-08-5

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information on Cinoctramide.

Despite a comprehensive search of scientific literature and patent databases, detailed

information regarding the synthesis, mechanism of action, experimental protocols, and clinical

data for Cinoctramide (CAS Number 28598-08-5) is not readily available in the public domain.

This suggests that Cinoctramide may be a compound that has not been extensively studied or

reported on in peer-reviewed literature.

The information that is available is primarily limited to its chemical and physical properties, as

indexed in chemical databases.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Cinoctramide are summarized

below. This data is primarily sourced from publicly accessible chemical information databases.
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Property Value Source

CAS Number 28598-08-5 PubChem

Molecular Formula C₁₉H₂₇NO₄ PubChem

Molecular Weight 333.4 g/mol PubChem

IUPAC Name

1-(azocan-1-yl)-3-(3,4,5-

trimethoxyphenyl)prop-2-en-1-

one

PubChem

Canonical SMILES
COC1=CC(=CC(=C1OC)OC)C

=CC(=O)N2CCCCCCC2
PubChem

InChI Key
MDGVCMGGLSOVIQ-

UHFFFAOYSA-N
PubChem

Synthesis
Detailed and verified experimental protocols for the synthesis of Cinoctramide could not be

located in the searched scientific literature or patent filings.

Mechanism of Action
The biological target and mechanism of action of Cinoctramide have not been elucidated in

the available scientific literature. There are no published studies detailing its signaling pathways

or its effects on biological systems.

Experimental Data
A thorough search for in-vitro and in-vivo experimental data, including pharmacological,

pharmacokinetic, and toxicological studies of Cinoctramide, did not yield any specific results.

Consequently, no quantitative data can be presented in tabular format, nor can any

experimental protocols be detailed.

Visualizations
Due to the absence of information on signaling pathways, experimental workflows, or logical

relationships associated with Cinoctramide, no diagrams can be generated using Graphviz.
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Conclusion
Based on the conducted research, Cinoctramide (CAS Number 28598-08-5) is a chemical

entity for which there is a significant lack of publicly available scientific data. While its basic

chemical properties are known, there is no information on its synthesis, mechanism of action,

or experimental pharmacology. This suggests that it is likely a compound that has not been a

subject of significant research and development efforts that have been published in the public

domain. For researchers, scientists, and drug development professionals interested in this

compound, novel and exploratory research would be required to elucidate its properties and

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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